Cas no 328977-59-9 ()

• CAS No: 328977-59-9
• MF: C₈H₆N₂OS
• MW: 178.211040019989
• CID: 6772080
• PubChem ID: 21216051
• Update Time: 2024-03-03

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C8H6N2OS/c1-5(11)6-2-3-7-8(4-6)10-12-9-7/h2-4H,1H3
• InChI Key： UCTWKXHJCUWGHM-UHFFFAOYSA-N
• SMILES： S1N=C2C=CC(C(C)=O)=CC2=N1

Computed Properties

• Exact Mass: 178.02008399g/mol
• Monoisotopic Mass: 178.02008399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 71.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiadiazoles